Cas no 69493-16-9 (2H-Pyran-2-acetic acid, tetrahydro-6-methyl-, trans-)

• Product Name: 2H-Pyran-2-acetic acid, tetrahydro-6-methyl-, trans-
• CAS No: 69493-16-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 391716
• PubChem ID: 5324821
• Update Time: 2025-04-19

2H-Pyran-2-acetic acid, tetrahydro-6-methyl-, trans- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-acetic acid, tetrahydro-6-methyl-, trans-
• 69493-16-9
• AC1NT5OW
• DTXSID30415961

• Inchi： 1S/C8H14O3/c1-6-3-2-4-7(11-6)5-8(9)10/h6-7H,2-5H2,1H3,(H,9,10)/t6-,7+/m0/s1
• InChI Key： URCFGFMSZBUDDP-NKWVEPMBSA-N
• SMILES： O1[C@@H](C)CCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes